Cas no 338966-80-6 (2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile)
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile
-
- MDL: MFCD00664584
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300482-500 mg |
2-[5-(2,4-Dichlorobenzoyl)-3-thienyl]acetonitrile; . |
338966-80-6 | 500 mg |
€678.60 | 2023-07-20 | ||
| abcr | AB300482-1 g |
2-[5-(2,4-Dichlorobenzoyl)-3-thienyl]acetonitrile; . |
338966-80-6 | 1 g |
€1,312.80 | 2023-07-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00940359-1g |
2-[5-(2,4-Dichlorobenzoyl)thiophen-3-yl]acetonitrile |
338966-80-6 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| abcr | AB300482-500mg |
2-[5-(2,4-Dichlorobenzoyl)-3-thienyl]acetonitrile; . |
338966-80-6 | 500mg |
€678.60 | 2025-02-20 | ||
| abcr | AB300482-1g |
2-[5-(2,4-Dichlorobenzoyl)-3-thienyl]acetonitrile; . |
338966-80-6 | 1g |
€1312.80 | 2025-02-20 | ||
| A2B Chem LLC | AI79592-1mg |
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile |
338966-80-6 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI79592-5mg |
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile |
338966-80-6 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI79592-10mg |
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile |
338966-80-6 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI79592-500mg |
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile |
338966-80-6 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI79592-1g |
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile |
338966-80-6 | >90% | 1g |
$1295.00 | 2024-04-20 |
2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile
Recent Advances in the Study of 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile (CAS: 338966-80-6)
The compound 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile (CAS: 338966-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and dichlorobenzoyl functional groups, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient and scalable synthesis method, achieving a high yield of over 85% with minimal byproducts. The improved synthetic protocol has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.
Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrated significant inhibition of JAK2 and PI3K kinases, with IC50 values in the low micromolar range. These findings suggest potential applications in treating autoimmune diseases and certain cancers, although further in vivo studies are required to validate these effects.
Recent computational modeling studies have provided deeper insights into the molecular interactions of 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile with its biological targets. Molecular docking simulations revealed stable binding conformations within the ATP-binding pockets of target kinases, explaining the observed inhibitory activity. These computational predictions align well with experimental data, supporting the rational design of derivatives with improved potency and selectivity.
In the context of drug development, several research groups have explored structural modifications of this compound to enhance its pharmacokinetic properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported a series of analogs with improved metabolic stability and oral bioavailability while maintaining the core pharmacophore. These modifications have significantly advanced the compound's potential as a lead candidate for further preclinical development.
Safety and toxicity profiling of 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile has also been an active area of research. Preliminary toxicological assessments in cell-based models showed favorable selectivity indices, with minimal cytotoxicity observed in normal cell lines at therapeutic concentrations. However, comprehensive in vivo toxicity studies are still needed to fully evaluate its safety profile.
The compound's potential as a chemical probe for biological research has also been explored. Its selective kinase inhibition profile makes it a valuable tool for studying signal transduction pathways in various disease models. Recent publications have utilized this compound to elucidate novel mechanisms in cellular proliferation and immune response regulation.
Looking forward, the research community anticipates that ongoing studies will further clarify the therapeutic potential of 2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile and its derivatives. Current efforts are focused on identifying optimal indications, combination therapies, and formulation strategies to maximize clinical translation. The compound's unique chemical structure and promising biological activity continue to make it a subject of intense research interest in the chemical biology and pharmaceutical fields.
338966-80-6 (2-[5-(2,4-dichlorobenzoyl)thiophen-3-yl]acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)